methyl 4-((2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)sulfonyl]benzoate
• InChI: InChI=1S/C17H19N3O4S/c1-24-17(21)13-4-6-15(7-5-13)25(22,23)19-8-9-20-14(11-19)10-16(18-20)12-2-3-12/h4-7,10,12H,2-3,8-9,11H2,1H3
• InChI Key: GCMPFHYXEOJQPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCN3C(=CC(=N3)C4CC4)C2
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol
• CAS No.: 2034278-87-8

Description

Methyl 4-((2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)benzoate is a useful research compound. Its molecular formula is C17H19N3O4S and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A notable application of similar compounds involves the synthesis and biological evaluation of derivatives for their ability to inhibit specific biological pathways or enzymes. For instance, sulfonamide-containing 1,5-diarylpyrazole derivatives have been prepared and evaluated for their potential to block cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This research led to the identification of potent and selective inhibitors, highlighting the therapeutic potential of such compounds in treating conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Antimicrobial Applications

Compounds with structural similarities have been synthesized and screened for antimicrobial activity, indicating that such molecules can serve as a basis for developing new antimicrobial agents. The incorporation of these compounds into materials like polyurethane varnish or printing ink has shown to impart antimicrobial properties, suggesting applications in surface coatings to prevent microbial growth (El‐Wahab et al., 2015).

Antitumor and Cytotoxic Activities

Another significant area of application is in the synthesis of novel heterocyclic compounds containing sulfonamido moieties, which have been evaluated for antitumor activities. Some of these compounds displayed promising in vitro antitumor activity, indicating their potential as cancer therapeutic agents (Al-Saadi et al., 2008).

Utility in Drug Synthesis

The versatility of related compounds extends to their utility in drug synthesis, where they have been employed as intermediates in the preparation of pharmacologically relevant molecules. For example, the synthesis of dihydropyrazole from propargyl alcohol and N-sulfonylhydrazone has been described, showcasing the potential of these compounds in generating structurally complex and biologically active molecules (Zhu et al., 2011).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activity, given that similar compounds have shown promising results in the biomedical field. Additionally, the development of new synthetic methods could expand the range of accessible derivatives and analogs.

Mechanism of Action

Target of Action

Similar compounds have been studied in the biomedical field, leading to the discovery of various receptor antagonists and inhibitors .

Biochemical Pathways

Similar compounds have been found to modulate various biochemical pathways, including those involving vasopressin and fibrinogen receptors, glutamate receptors, and enzymes such as hiv-1 integrase and polyadp-ribose polymerase parp-1 .

Result of Action

Similar compounds have shown potential in the treatment of various conditions, including lysosomal and neurodegenerative diseases, as well as cardiovascular diseases .